Cas no 64038-40-0 (Benz[c]acridine,7,8,10-trimethyl-)

Benz[c]acridine,7,8,10-trimethyl- structure
64038-40-0 structure
Product Name:Benz[c]acridine,7,8,10-trimethyl-
CAS No:64038-40-0
MF:C20H17N
MW:271.355684995651
CID:513537
PubChem ID:46531
Update Time:2025-04-19

Benz[c]acridine,7,8,10-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benz[c]acridine,7,8,10-trimethyl-
    • 7,8,11-Trimethylbenz[c]acridine
    • 7,8,11-trimethylbenzo[c]acridine
    • Inchi: 1S/C20H17N/c1-12-8-9-13(2)19-18(12)14(3)16-11-10-15-6-4-5-7-17(15)20(16)21-19/h4-11H,1-3H3
    • InChI Key: YKOVEYACLTYAIW-UHFFFAOYSA-N
    • SMILES: N1C2C(C)=CC=C(C)C=2C(C)=C2C=CC3C=CC=CC=3C=12

Computed Properties

  • Exact Mass: 271.13621
  • Monoisotopic Mass: 271.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Density: 0.9690 (rough estimate)
  • Boiling Point: 404.44°C (rough estimate)
  • Refractive Index: 1.7200 (estimate)
  • PSA: 12.89
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